Cas no 1219905-60-8 (3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea)

• Product Name: 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea
• CAS No: 1219905-60-8
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5872030
• PubChem ID: 49670594
• Update Time: 2025-05-19

3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(1-hydroxycyclopentyl)methyl]-3-[(4-methoxyphenyl)methyl]urea
• 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea
• SR-01000925639-1
• 1219905-60-8
• F5857-6426
• SR-01000925639
• AKOS024524678
• 1-((1-hydroxycyclopentyl)methyl)-3-(4-methoxybenzyl)urea

• Inchi： 1S/C15H22N2O3/c1-20-13-6-4-12(5-7-13)10-16-14(18)17-11-15(19)8-2-3-9-15/h4-7,19H,2-3,8-11H2,1H3,(H2,16,17,18)
• InChI Key： YREGDGKTQDSXNF-UHFFFAOYSA-N
• SMILES： N(CC1(O)CCCC1)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.6Ų

Additional information on 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea

Professional Introduction to Compound with CAS No. 1219905-60-8 and Product Name: 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea

The compound with the CAS number 1219905-60-8 and the product name 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclopentyl moiety linked to a urea functional group, further modified by a phenyl ring with a methoxy substituent. Such structural features not only contribute to its distinct chemical properties but also open up avenues for exploration in various therapeutic areas.

Recent research in the field of medicinal chemistry has highlighted the importance of urea derivatives in the development of novel therapeutic agents. The presence of the urea group in 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea suggests potential biological activity, particularly in terms of interaction with biological targets such as enzymes and receptors. Studies have shown that urea-based compounds can exhibit a wide range of pharmacological effects, making them valuable candidates for further investigation.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can fine-tune its pharmacological properties. The cyclopentyl ring, a common feature in many bioactive molecules, contributes to the compound's stability and bioavailability. Additionally, the methoxy-substituted phenyl ring enhances its solubility and metabolic profile, which are critical factors in drug development. These features make 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea an attractive candidate for further exploration in preclinical and clinical studies.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes involved in disease pathways. The structural motif of 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea aligns well with this trend, as it possesses characteristics that could enable it to interact with biological targets effectively. For instance, the urea group can serve as a hydrogen bond acceptor or donor, facilitating interactions with proteins. This property is particularly relevant in the context of drug design, where precise molecular interactions are often key to achieving therapeutic efficacy.

The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for subsequent biological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its identity. These analytical methods provide critical data that support further studies into its pharmacological properties.

Current research is focusing on evaluating the biological activity of 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea across various disease models. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. These findings are particularly promising given the increasing prevalence of chronic diseases worldwide. The ability of this compound to modulate disease-related pathways could lead to the development of novel therapeutic strategies.

The integration of computational chemistry and molecular modeling techniques has further enhanced our understanding of how 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea interacts with biological targets. These tools allow researchers to predict binding affinities and optimize molecular structures for improved efficacy. By leveraging computational methods alongside experimental approaches, scientists can accelerate the drug discovery process and identify lead compounds more efficiently.

In conclusion, 3-[(1-hydroxycyclopentyl)methyl]-1-[(4-methoxyphenyl)methyl]urea represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for addressing unmet medical needs.